Cas no 1796979-75-3 (N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide)

• Product Name: N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide
• CAS No: 1796979-75-3
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 6185766
• PubChem ID: 75518750
• Update Time: 2025-06-23

N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)-cyanomethyl]-2-(3-hydroxyphenyl)acetamide
• Z1633172630
• AKOS033486081
• EN300-26684234
• N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide
• 1796979-75-3

• Inchi： 1S/C16H13ClN2O2/c17-13-6-4-12(5-7-13)15(10-18)19-16(21)9-11-2-1-3-14(20)8-11/h1-8,15,20H,9H2,(H,19,21)
• InChI Key： MROLGCCULQRASP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC(CC1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 300.0665554g/mol
• Monoisotopic Mass: 300.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.1Ų

Additional information on N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide

Comprehensive Overview of N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide (CAS No. 1796979-75-3)

The compound N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide (CAS No. 1796979-75-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorophenyl ring, a cyano group, and a 3-hydroxyphenyl acetamide moiety. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both chloro and hydroxy substituents suggests potential reactivity and applications in drug design, particularly in targeting specific biological pathways.

In recent years, the demand for novel small-molecule compounds like N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide has surged due to their role in developing targeted therapies. Researchers are increasingly exploring its potential in enzyme inhibition and receptor modulation, aligning with trends in personalized medicine. The compound's cyano group, for instance, is often associated with hydrogen bonding and polar interactions, which are critical in drug-receptor binding. This has led to its inclusion in virtual screening libraries for drug discovery projects.

From a synthetic perspective, CAS No. 1796979-75-3 exemplifies the growing interest in multi-functional intermediates. Its structure allows for further derivatization, making it a versatile building block in organic synthesis. The 3-hydroxyphenyl segment, in particular, is a common motif in bioactive molecules, often linked to antioxidant and anti-inflammatory properties. This has spurred investigations into its potential as a precursor for neuroprotective agents or anti-aging compounds, topics highly searched in academic and industrial circles.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. Given the rise of computational chemistry tools, researchers frequently query databases for molecular descriptors like logP or pKa to predict its behavior in biological systems. Such data is invaluable for ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in preclinical research. This aligns with the broader shift toward AI-driven drug design, where compounds like N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide are analyzed using machine learning models.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a priority, scientists are evaluating its synthesis routes for atom economy and reduced waste. The chlorophenyl and hydroxyphenyl groups, for example, could be leveraged in catalytic processes to minimize hazardous byproducts. This resonates with searches for eco-friendly synthesis methods, a trending topic in chemical forums and publications.

In summary, N-[(4-chlorophenyl)(cyano)methyl]-2-(3-hydroxyphenyl)acetamide (CAS No. 1796979-75-3) represents a convergence of medicinal chemistry, material science, and sustainable innovation. Its structural complexity and functional diversity make it a compelling candidate for further study, particularly in contexts like drug development and catalysis. As research evolves, this compound may emerge as a key player in addressing unmet needs in healthcare and industrial applications.